3-Hexanone
Overview
Description
3-Hexanone is a compound that is a part of various synthetic pathways and has been studied in different contexts. While the provided papers do not directly discuss 3-hexanone, they do mention compounds with similar structures or functionalities, which can be related to the understanding of 3-hexanone in a broader sense.
Synthesis Analysis
The synthesis of compounds related to 3-hexanone involves multi-step reactions and the use of different starting materials. For instance, the synthesis of 3-hexahelicenol, which shares a similar hexane backbone, is achieved through a [2+2+2] cycloisomerization of a substituted triyne . Another synthesis method for 1-azabicyclo[3.1.0]hexane-3-ene derivatives, which also contains a hexane-like structure, is described as a three-component reaction involving aryl aldehydes, malononitrile, and hydroxylamine hydrochloride in water . These methods highlight the versatility and eco-friendliness of synthesizing complex molecules from simpler ones.
Molecular Structure Analysis
The molecular structure of compounds related to 3-hexanone can be quite complex. For example, hexakis(4-carbamoylphenyl)benzene exhibits different types of three-dimensional hydrogen-bonded networks, which are influenced by the solvent used during crystallization . The structural studies of N-substituted-3-hydroxy-2-methyl-4(1H)-pyridinones provide insights into the importance of hydrogen bonding and how it affects the physical properties of the compounds .
Chemical Reactions Analysis
The reactivity of molecules similar to 3-hexanone has been explored in various studies. The photochemical reaction of a cyclohexa-2,5-dienone derivative leads to the formation of a bicyclo[3,1,0]hexan-3-one, providing evidence for a zwitterion intermediate . Additionally, the oxidation mechanism of 4-hydroxy-3-hexanone by NO3 radicals has been investigated, revealing the most dominant pathway and subsequent degradation products .
Physical and Chemical Properties Analysis
The physical and chemical properties of molecules related to 3-hexanone are diverse. The solvent-induced polymorphism of hexakis(4-carbamoylphenyl)benzene demonstrates how crystallization conditions can lead to different network morphologies with varying porosities . The electrochemical properties of a hexakis(tetrathiafulvalene) derivative, which could be considered an analog to 3-hexanone in terms of its hexane core, show the formation of radical cation species upon oxidation .
Relevant Case Studies
Case studies involving the synthesis and analysis of compounds related to 3-hexanone provide valuable insights. The enantioselective synthesis of 2-hydroxy-5-methyl-3-hexanone, a compound with a similar structure to 3-hexanone, was achieved using Sharpless asymmetric dihydroxylation and Shi's asymmetric epoxidation, highlighting the importance of stereochemistry in synthesis . Another study describes the synthesis of 2-hydroxy-5-methyl-3-hexanone by oxidation of a silyl enol ether, which is a key flavor component of eucalyptus honeys .
Scientific Research Applications
Decomposition and Environmental Impacts
- Hexane Decomposition : 3-Hexanone is a notable product in the decomposition of n-hexane, particularly in dielectric barrier discharge (DBD) reactors. These reactors are effective in adsorbing liquid particles, including 3-hexanone, thus reducing particle emission and potentially impacting air quality (Qi Jin et al., 2016).
Catalytic Reactions
- Catalytic Upgrading to Transportation Fuels : 3-Hexanone is involved in the catalytic upgrading of mono-functional oxygenated compounds derived from polyols, which is an important process in the production of transportation fuels (E. Kunkes et al., 2009).
Fire and Explosion Properties
- Safety Measures in Handling : Understanding the fire and explosion properties of 3-hexanone is crucial for its safe handling, especially in industrial settings. Studies have been conducted on its explosion limits, flash points, and auto-ignition temperatures (Dong-Myeong Ha, 2013).
Atmospheric Chemistry
- Oxidation Mechanisms : Research on the oxidation mechanism of 4-hydroxy-3-hexanone initiated by NO3 radicals provides insights into atmospheric chemical processes, especially during nighttime. Such studies are significant for understanding the atmospheric lifetime and impact of similar compounds (Ning Zhang et al., 2019).
Industrial Applications
- Formation in Plasma Reactions : Studies on the formation of 3-hexanone in plasma reactors, which are used for the functionalization of hydrocarbons, highlight its industrial relevance. Such processes are important for the production of higher value functionalized organic products (R. Wandell et al., 2014).
Synthesis and Chemical Reactions
- Synthesis of Pheromone Components : 3-Hexanone plays a role in the synthesis of aggregation pheromone components of cerambycid species, a process that holds significance in the study of insect behavior and pest control (Viviana Heguaburu et al., 2017).
Safety and Hazards
3-Hexanone is a flammable liquid and vapor . It may be fatal if swallowed and enters airways . It causes skin irritation, serious eye irritation, and may cause respiratory irritation . It may cause drowsiness or dizziness, and is suspected of damaging fertility . It can cause damage to organs through prolonged or repeated exposure .
Mechanism of Action
Target of Action
3-Hexanone, also known as ethyl propyl ketone, is an organic compound with the formula C6H12O . It is a ketone that is primarily used as a solvent and as a chemical intermediate
Mode of Action
For instance, they can react with hydroxylamine to form oximes or hydrazine to form hydrazones . In these reactions, the oxygen of the ketone can act as a nucleophile, competing with nitrogen. Reaction with oxygen leads to the reversible formation of a hemiketal, while reaction with nitrogen forms the oxime in an essentially irreversible process as the adduct dehydrates .
Biochemical Pathways
For example, it can be obtained by the oxidation of 3-hexanol .
Pharmacokinetics
For instance, 3-Hexanone is a colorless liquid with a molar mass of 100.161 g/mol . It has a density of 0.82 g/cm³ and is soluble in water (14.7 g/L) . These properties may influence its absorption and distribution within the body.
Action Environment
The action, efficacy, and stability of 3-Hexanone can be influenced by various environmental factors. For instance, its flash point is 20 °C (68 °F; 293 K) , indicating that it can ignite easily at relatively low temperatures. Therefore, temperature can significantly affect its stability. Furthermore, its solubility in water suggests that it can be distributed in aqueous environments within the body .
properties
IUPAC Name |
hexan-3-one | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H12O/c1-3-5-6(7)4-2/h3-5H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PFCHFHIRKBAQGU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC(=O)CC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H12O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID2021608 | |
Record name | 3-Hexanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID2021608 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
100.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Colorless liquid; [Hawley], Liquid | |
Record name | 3-Hexanone | |
Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
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Record name | 3-Hexanone | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0000753 | |
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Boiling Point |
123.00 to 124.00 °C. @ 760.00 mm Hg | |
Record name | 3-Hexanone | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0000753 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
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Solubility |
14.7 mg/mL, slightly soluble in water; soluble in acetone; soluble in alcohol and ether in all proportions | |
Record name | 3-Hexanone | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0000753 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
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Record name | 3-Hexanone | |
Source | Joint FAO/WHO Expert Committee on Food Additives (JECFA) | |
URL | https://www.fao.org/food/food-safety-quality/scientific-advice/jecfa/jecfa-flav/details/en/c/409/ | |
Description | The flavoring agent databse provides the most recent specifications for flavorings evaluated by JECFA. | |
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Density |
0.812-0.818 | |
Record name | 3-Hexanone | |
Source | Joint FAO/WHO Expert Committee on Food Additives (JECFA) | |
URL | https://www.fao.org/food/food-safety-quality/scientific-advice/jecfa/jecfa-flav/details/en/c/409/ | |
Description | The flavoring agent databse provides the most recent specifications for flavorings evaluated by JECFA. | |
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Vapor Pressure |
13.9 [mmHg] | |
Record name | 3-Hexanone | |
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CAS RN |
589-38-8, 63072-44-6 | |
Record name | 3-Hexanone | |
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URL | https://commonchemistry.cas.org/detail?cas_rn=589-38-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | 3-Hexanone | |
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Record name | Pentanone, methyl- | |
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Record name | 3-Hexanone | |
Source | EPA Chemicals under the TSCA | |
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Record name | 3-Hexanone | |
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Record name | Hexan-3-one | |
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URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.008.770 | |
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Record name | 3-HEXANONE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/P601A79G79 | |
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Record name | 3-Hexanone | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0000753 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
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Melting Point |
-55.5 °C | |
Record name | 3-Hexanone | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0000753 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
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Synthesis routes and methods III
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Retrosynthesis Analysis
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the molecular formula, weight, and key spectroscopic data for 3-Hexanone?
A1: 3-Hexanone, also known as ethyl propyl ketone, has the molecular formula C6H12O []. Its molecular weight is 100.16 g/mol []. While specific spectroscopic data isn't detailed in the provided research, it's worth noting that ketones like 3-hexanone are often characterized by infrared spectroscopy (strong C=O stretch) and nuclear magnetic resonance spectroscopy (characteristic chemical shifts for protons adjacent to the carbonyl group) [].
Q2: What is the flash point of 3-Hexanone?
A3: The lower flash point of 3-hexanone has been experimentally determined to be 18°C using a closed-cup tester and within the range of 27°C to 32°C using an open-cup tester [].
Q3: What is the autoignition temperature (AIT) of 3-hexanone and how is it related to ignition delay time?
A4: The experimental AIT of 3-hexanone, determined using the ASTM E659 tester, is 425°C [, ]. Studies have shown a relationship between AIT and ignition delay time for 3-hexanone, meaning the ignition delay time decreases as the temperature approaches the AIT [, ].
Q4: How do structural variations in ketones impact their antifungal activity?
A7: Research on volatile oxygenated alkyl compounds, including aldehydes and ketones, suggests that the presence of an α,β-unsaturated bond adjacent to the carbonyl group generally enhances antifungal activity []. This highlights the importance of structural features in influencing biological activity.
Q5: Are there any known ozone artifacts associated with 3-hexanone?
A8: Research has identified 3-hexanone as an artifact formed due to the interaction of ozone with commonly used air sampling adsorbents like Tenax TA and Tenax GR []. This finding highlights a potential source of bias in measuring 3-hexanone and other carbonyl compounds in air samples, emphasizing the importance of considering potential artifacts during analysis [].
Q6: Does the presence of 3-hexanone in air samples have environmental implications?
A6: While not directly addressed in the research, 3-hexanone, like other ketones, can contribute to the formation of secondary organic aerosols in the atmosphere. Understanding the atmospheric fate and transport of 3-hexanone is crucial for assessing its potential impact on air quality and climate.
Q7: What analytical techniques are commonly employed to study 3-hexanone?
A7: The provided research highlights the use of various analytical techniques, including:
- Gas Chromatography-Mass Spectrometry (GC-MS): Used to identify and quantify volatile compounds, including 3-hexanone, in various matrices such as honey [, ], plant extracts [], and air samples [, ].
- Solid-Phase Microextraction (SPME): Coupled with GC-MS, SPME allows for the efficient extraction and analysis of volatile compounds, including 3-hexanone, in complex matrices like soybean seed [] and tangerine juice [].
Q8: What considerations are important when analyzing 3-hexanone in air samples?
A12: Accurate measurement of 3-hexanone in air samples can be challenging due to the potential for artifact formation. Researchers have shown that 3-hexanone can be formed as an artifact during sampling with certain adsorbents, particularly in the presence of ozone []. This highlights the importance of careful selection of adsorbents and appropriate blank corrections to avoid overestimation of 3-hexanone concentrations.
Q9: What are some natural sources of 3-hexanone?
A9: 3-Hexanone has been identified as a volatile compound in various natural sources, including:
- Eucalyptus honey: It serves as a potential biomarker for this honey type [, ].
- Soybean seeds: Found at varying concentrations during different stages of seed development [].
- Pandan leaves: Identified as a minor component in the essential oil extracted from Pandanus amaryllifolius [].
- Sun-dried salt: Found as a major aroma compound in sun-dried salts, potentially influenced by the type of packaging material used [].
- Endophytic fungi: Certain species of Nodulisporium, found as endophytes in plants, have been shown to produce 3-hexanone as one of their volatile organic compounds [].
Q10: Does 3-hexanone have any known biological activities?
A10: While the research provided doesn't delve into specific biological activities of 3-hexanone, it's worth noting that aliphatic ketones, as a class, can exhibit a range of biological activities, including antimicrobial and insecticidal properties. Further research is needed to fully understand the potential biological significance of 3-hexanone.
Q11: Are there specific safety regulations related to the handling and use of 3-hexanone?
A15: As a flammable liquid, 3-hexanone requires careful handling and storage. Its flash point and auto-ignition temperature provide crucial information for assessing fire and explosion risks []. Specific safety data sheets and regulatory guidelines should always be consulted before handling this compound.
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